Cas no 1804147-03-2 (4-Cyano-7-difluoromethyl-1H-benzimidazole)

• Product Name: 4-Cyano-7-difluoromethyl-1H-benzimidazole
• CAS No: 1804147-03-2
• MF: C₉H₅F₂N₃
• MW: 193.152908086777
• CID: 4825478
• Update Time: 2025-06-26

4-Cyano-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H5F2N3/c10-9(11)6-2-1-5(3-12)7-8(6)14-4-13-7/h1-2,4,9H,(H,13,14)
• InChI Key： VGCVSPJGWTXARK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C2=C1N=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Additional information on 4-Cyano-7-difluoromethyl-1H-benzimidazole

4-Cyano-7-Difluoromethyl-1H-Benzimidazole: A Comprehensive Overview

The compound 4-Cyano-7-Difluoromethyl-1H-Benzimidazole, with the CAS number 1804147-03-2, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are known for their versatile applications in drug discovery and material science. The structure of this molecule is characterized by a benzene ring fused with an imidazole ring, featuring a cyano group at the 4-position and a difluoromethyl group at the 7-position. These substituents impart unique electronic and steric properties, making it a valuable compound for various research and industrial applications.

The synthesis of 4-Cyano-7-Difluoromethyl-1H-Benzimidazole involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis of this compound.

In terms of applications, 4-Cyano-7-Difluoromethyl-1H-Benzimidazole has shown promise in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, particularly in the context of anticancer drug design. The cyano group enhances the molecule's ability to coordinate with metal ions, while the difluoromethyl group contributes to its lipophilicity, improving bioavailability. Recent studies have demonstrated its potential as a lead compound for targeting specific kinases involved in cancer progression.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). The incorporation of fluorine atoms into its structure enhances its thermal stability and electrical conductivity, which are critical factors for high-performance electronic devices.

The latest research on 4-Cyano-7-Difluoromethyl-1H-Benzimidazole has focused on its role as a building block for supramolecular assemblies. By exploiting its ability to form hydrogen bonds and π–π interactions, scientists have successfully synthesized self-assembled nanostructures with potential applications in drug delivery systems and sensors. These findings underscore the compound's versatility and its importance in advancing nanotechnology.

In conclusion, 4-Cyano-7-Difluoromethyl-1H-Benzimidazole is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.